2-(2-Methoxy-3-methylphenyl)-propan-2-ol

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 2-(2-methoxy-3-methylphenyl)propan-2-ol
• InChI: InChI=1S/C11H16O2/c1-8-6-5-7-9(10(8)13-4)11(2,3)12/h5-7,12H,1-4H3
• InChI Key: NGVIRRPRQKKGNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)(C)O)OC

Description

2-(2-Methoxy-3-methylphenyl)-propan-2-ol is a tertiary alcohol featuring a phenyl ring substituted with a methoxy group (-OCH₃) at the ortho position (C2) and a methyl group (-CH₃) at the meta position (C3). The propan-2-ol moiety ((CH₃)₂COH) is attached to the aromatic ring, conferring unique steric and electronic properties.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues

2-(3,5-Dimethoxyphenyl)-propan-2-ol

• Molecular Formula : C₁₁H₁₆O₃
• Molecular Weight : 196.24 g/mol
• Substituents : Two methoxy groups at C3 and C5 on the phenyl ring.
• Key Differences : The absence of a methyl group and presence of dual methoxy substituents increase polarity and electron-donating effects compared to the target compound. This structure is associated with antioxidant activity in essential oils .

(2R,S)-1-(4-Methoxy-6-(methoxymethyl)-1H-indol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol

• Molecular Formula : C₂₄H₃₂N₂O₆
• Molecular Weight : 444.52 g/mol
• Substituents: Multiple methoxy groups, an indole ring, and an ethylamino side chain.
• Key Differences : The addition of an indole ring and amine side chain enhances β-adrenergic receptor binding and antiarrhythmic activity, unlike the simpler target compound .

2-(5-Ethenyl-5-methyloxolan-2-yl)-propan-2-ol

• Molecular Formula : C₁₀H₁₈O₂
• Molecular Weight : 170.25 g/mol
• Substituents : A fused oxolane (tetrahydrofuran) ring with ethenyl and methyl groups.
• Key Differences : The oxolane ring increases hydrophobicity and volatility, making this compound prevalent in essential oils as a fragrance component .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Melting Point (°C)	Solubility (mg/mL)
2-(2-Methoxy-3-methylphenyl)-propan-2-ol	180.24	~2.1	Not reported	Moderate in ethanol
2-(3,5-Dimethoxyphenyl)-propan-2-ol	196.24	1.8	Not reported	High in DMSO
2-(5-Ethenyl-5-methyloxolan-2-yl)-propan-2-ol	170.25	2.5	Not reported	Low in water

• Key Trends :
  • Methoxy groups enhance water solubility due to polarity, while methyl groups increase hydrophobicity.
  • Bulky substituents (e.g., indole rings) reduce volatility and improve thermal stability .